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Introduction
Dialifos, an organophosphate insecticide and acaricide, has been utilized in agriculture to

control pests on various crops. Due to its potential toxicity and persistence, regulatory bodies

worldwide have established maximum residue limits (MRLs) for Dialifos in food and

environmental matrices. Accurate and reliable determination of Dialifos residues is crucial for

ensuring food safety and environmental monitoring. This document provides detailed

application notes and protocols for the sample preparation of various matrices for the analysis

of Dialifos residues, primarily by gas chromatography (GC).

Data Presentation
The following tables summarize the quantitative data from validated methods for Dialifos
residue analysis in different matrices.

Table 1: Method Performance for Dialifos Residue Analysis in Agricultural Products by Solvent

Extraction and GC-FPD
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Matrix
Spiking Level
(ppm)

Average Recovery
(%)

Limit of Detection
(LOD) (ppm)

Rice 0.05 - 0.15 88.5 - 93.4 0.01

Citrus Fruit 0.5 - 1.5 94.4 - 97.0 0.05

Kiwi Fruit 0.5 - 1.5 93.0 - 99.7 0.05

Data from Lee, W. -C.; Chang, P. -C.; and Chou, S. -S. (2000).[1]

Experimental Protocols
Protocol for Solvent Extraction of Dialifos Residues
from Agricultural Products (Rice, Citrus Fruit, Kiwi Fruit)
This protocol is based on the method described by Lee et al. (2000) for the determination of

Dialifos in agricultural products by gas chromatography with flame photometric detection (GC-

FPD).[1]

a. Sample Preparation and Homogenization:

Take a representative sample of the agricultural product.

For rice, grind the sample to a fine powder.

For citrus and kiwi fruit, homogenize the entire fruit (pulp and peel) to a uniform paste.

b. Extraction:

Weigh 20 g of the homogenized sample into a blender jar.

Add 50 mL of acetone and blend at high speed for 2 minutes.

Filter the extract through a Büchner funnel with suction.

Rinse the blender jar and the filter cake with an additional 20 mL of acetone and filter.

Combine the filtrates in a separatory funnel.
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c. Liquid-Liquid Partitioning:

To the combined acetone extract, add 50 mL of petroleum ether and 50 mL of a saturated

sodium chloride solution.

Shake the separatory funnel vigorously for 1 minute and allow the layers to separate.

Drain the lower aqueous layer and discard.

Transfer the upper petroleum ether layer to another separatory funnel.

Extract the aqueous layer twice more with 50 mL portions of dichloromethane.

Combine all the organic extracts (petroleum ether and dichloromethane).

d. Concentration and Reconstitution:

Dry the combined organic extract by passing it through a column of anhydrous sodium

sulfate.

Evaporate the solvent to dryness using a rotary evaporator at a temperature not exceeding

40°C.

Dissolve the residue in a suitable volume (e.g., 5 mL) of acetone for GC analysis.

Generic QuEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) Protocol for Organophosphate
Pesticides
While a specific QuEChERS method validated for Dialifos was not found in the literature, the

following general protocol for organophosphates can be adapted and validated.

a. Sample Preparation and Homogenization:

Homogenize a representative sample of the fruit, vegetable, or other food matrix.

b. Extraction:
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Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10-15 mL of acetonitrile.

Add the appropriate QuEChERS extraction salts (e.g., AOAC or CEN standard

compositions).

Shake vigorously for 1 minute.

Centrifuge at ≥3000 x g for 5 minutes.

c. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the supernatant (acetonitrile layer).

Transfer it to a d-SPE cleanup tube containing a suitable sorbent combination (e.g., PSA,

C18, GCB) to remove interfering matrix components.

Shake for 30 seconds to 1 minute.

Centrifuge at high speed for 2-5 minutes.

The resulting supernatant is ready for GC or LC analysis.
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Caption: Logical flow of the key stages in sample preparation for Dialifos residue analysis.
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Experimental Workflow for Solvent Extraction of Dialifos
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Caption: Step-by-step workflow for the solvent extraction of Dialifos from agricultural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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